Cas no 1339230-96-4 (4-Cyclopropyl-1,2,3,4-tetrahydroquinoline)
4-Cyclopropyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties
Names and Identifiers
-
- 4-cyclopropyl-1,2,3,4-tetrahydroquinoline
- Quinoline, 4-cyclopropyl-1,2,3,4-tetrahydro-
- 4-Cyclopropyl-1,2,3,4-tetrahydroquinoline
-
- Inchi: 1S/C12H15N/c1-2-4-12-11(3-1)10(7-8-13-12)9-5-6-9/h1-4,9-10,13H,5-8H2
- InChI Key: DGMZJKWIFIEMIW-UHFFFAOYSA-N
- SMILES: N1C2C=CC=CC=2C(CC1)C1CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 186
- XLogP3: 3.2
- Topological Polar Surface Area: 12
4-Cyclopropyl-1,2,3,4-tetrahydroquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01056499-1g |
4-Cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 95% | 1g |
¥7637.0 | 2023-04-03 | |
| Enamine | EN300-691236-0.05g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 0.05g |
$1296.0 | 2023-03-10 | ||
| Enamine | EN300-691236-0.1g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 0.1g |
$1357.0 | 2023-03-10 | ||
| Enamine | EN300-691236-0.25g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 0.25g |
$1420.0 | 2023-03-10 | ||
| Enamine | EN300-691236-0.5g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 0.5g |
$1482.0 | 2023-03-10 | ||
| Enamine | EN300-691236-1.0g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-691236-2.5g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 2.5g |
$3025.0 | 2023-03-10 | ||
| Enamine | EN300-691236-5.0g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 5.0g |
$4475.0 | 2023-03-10 | ||
| Enamine | EN300-691236-10.0g |
4-cyclopropyl-1,2,3,4-tetrahydroquinoline |
1339230-96-4 | 10.0g |
$6635.0 | 2023-03-10 |
4-Cyclopropyl-1,2,3,4-tetrahydroquinoline Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
Additional information on 4-Cyclopropyl-1,2,3,4-tetrahydroquinoline
Introduction to CAS No. 1339230-96-4: 4-Cyclopropyl-1,2,3,4-Tetrahydroquinoline
The compound with CAS No. 1339230-96-4, commonly referred to as 4-Cyclopropyl-1,2,3,4-tetrahydroquinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the broader class of tetrahydroquinolines, which are known for their unique structural properties and potential biological activities. The presence of the cyclopropyl group at the 4-position of the tetrahydroquinoline skeleton introduces intriguing stereochemical and electronic features that make this compound a subject of interest for researchers.
Recent studies have highlighted the importance of 4-Cyclopropyl-1,2,3,4-tetrahydroquinoline in drug discovery efforts. Its structure provides a platform for exploring various biological interactions, including receptor binding and enzyme inhibition. For instance, researchers have investigated its potential as a modulator of G-protein coupled receptors (GPCRs), which are critical targets in the development of therapeutic agents for conditions such as hypertension and neurodegenerative diseases.
The synthesis of this compound involves a series of well-established organic reactions. The construction of the tetrahydroquinoline core typically begins with a quinoline derivative, which undergoes hydrogenation to form the saturated ring system. The introduction of the cyclopropyl group at the 4-position is achieved through nucleophilic substitution or coupling reactions. These methods ensure high yields and excellent stereocontrol, making this compound accessible for further functionalization and biological testing.
In terms of applications, 4-Cyclopropyl-1,2,3,4-tetrahydroquinoline has shown promise in several areas. Its ability to act as a chiral ligand in asymmetric catalysis has been explored in recent studies. This property could be leveraged in the synthesis of enantiomerically pure pharmaceuticals and agrochemicals. Additionally, its role as a building block in natural product synthesis has been documented in various research papers.
The structural versatility of this compound also makes it an ideal candidate for exploring metal-mediated transformations. For example, transition metal-catalyzed cross-coupling reactions can be employed to introduce diverse functional groups at specific positions on the molecule. These modifications can significantly alter its physicochemical properties and enhance its bioavailability or potency in biological assays.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in characterizing this compound. These methods provide detailed insights into its molecular structure and purity levels. Furthermore, computational chemistry tools like density functional theory (DFT) have been used to study its electronic properties and predict its reactivity under different conditions.
In conclusion, CAS No. 1339230-96-4, or 4-Cyclopropyl-1,2,3,4-tetrahydroquinoline, represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure and versatile properties make it a compelling target for further investigation across multiple disciplines.
1339230-96-4 (4-Cyclopropyl-1,2,3,4-tetrahydroquinoline) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)